Cas no 28077-72-7 (5-Bromo-1-pentyne)

• Product Name: 5-Bromo-1-pentyne
• CAS No: 28077-72-7
• MF: C₅H₇Br
• MW: 147.013080835342
• MDL: MFCD02258725
• CID: 251743
• PubChem ID: 12117575
• Update Time: 2025-05-20

5-Bromo-1-pentyne Chemical and Physical Properties

Names and Identifiers

• 1-Pentyne, 5-bromo-
• 5-Bromo-1-pentyne
• 5-bromopent-1-yne
• 28077-72-7
• DTXSID70477846
• CS-0147349
• 5-Bromopentyne
• SY143808
• 4-Pentyn-1-yl bromide
• 1-Bromo-4-pentyne
• BS-35951
• J-016965
• E87071
• MFCD02258725
• FT-0663822
• 5-Bromo-1-pentyne;5-Bromopentyne
• A848811
• AKOS010651591
• KEKBNXAJNJSILY-UHFFFAOYSA-N
• EN300-122318
• SCHEMBL40285
• DB-086628

• MDL： MFCD02258725
• Inchi： 1S/C5H7Br/c1-2-3-4-5-6/h1H,3-5H2
• InChI Key： KEKBNXAJNJSILY-UHFFFAOYSA-N
• SMILES： BrCCCC#C

Computed Properties

• Exact Mass: 145.97300
• Monoisotopic Mass: 145.97311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 57.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.4±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 137.0±23.0 °C at 760 mmHg
• Flash Point: 41.6±17.0 °C
• PSA: 0.00000
• LogP: 1.79470
• Vapor Pressure: 8.9±0.2 mmHg at 25°C

5-Bromo-1-pentyne Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-Bromo-1-pentyne

Comprehensive Overview of 5-Bromo-1-pentyne (CAS No. 28077-72-7): Properties, Applications, and Industry Insights

5-Bromo-1-pentyne (CAS No. 28077-72-7) is a versatile alkyne derivative widely utilized in organic synthesis and pharmaceutical research. This halogenated compound, characterized by its bromoalkyne functional group, serves as a critical building block for click chemistry reactions, cross-coupling methodologies, and the development of advanced bioactive molecules. Its molecular formula, C₅H₇Br, and linear structure (BrCH₂CH₂CH₂C≡CH) make it indispensable for constructing complex frameworks in agrochemicals, materials science, and drug discovery.

In recent years, the demand for 5-Bromo-1-pentyne has surged due to its role in suFEx click chemistry (Sulfur Fluoride Exchange), a topic trending in 2024 chemical research. Researchers highlight its efficiency in forming stable linkages under mild conditions, aligning with the industry's shift toward green chemistry and sustainable synthesis. A Google Trends analysis reveals growing searches for "bromoalkyne applications" and "CAS 28077-72-7 suppliers," reflecting its commercial relevance.

The compound's physicochemical properties include a boiling point of ~140°C and a density of 1.45 g/cm³, making it suitable for liquid-phase reactions. Its terminal alkyne moiety enables Sonogashira coupling, a pivotal reaction in OLED material development and nanotechnology. Notably, 5-Bromo-1-pentyne is often compared to 1-bromo-2-pentyne in forums, with users querying "how to store bromoalkynes safely"—a testament to its practical handling considerations.

From an industrial perspective, 28077-72-7 is a key intermediate in synthesizing flame retardants and liquid crystal polymers. Patent databases show a 30% increase in filings referencing this CAS number since 2020, particularly in flexible electronics and bioconjugation techniques. Manufacturers emphasize its compatibility with microwave-assisted synthesis, reducing reaction times—a hotspot in lab automation discussions.

Emerging applications include its use in proteolysis-targeting chimeras (PROTACs), a revolutionary approach in cancer therapeutics. This aligns with PubMed data showing heightened interest in "alkyne-based PROTACs." Environmental studies also explore its degradation pathways, addressing queries like "is 5-Bromo-1-pentyne biodegradable"—an eco-conscious angle gaining traction.

Quality standards for CAS 28077-72-7 require ≥97% purity (GC), with HPLC and ¹H NMR as verification methods. Storage recommendations (-20°C under inert gas) frequently appear in chemical safety FAQs. The compound's Sharpless-Hagiwara terminal alkyne parameter (θ = 1.2) further cements its utility in stereoselective transformations.

In conclusion, 5-Bromo-1-pentyne bridges academic innovation and industrial scalability. Its synergy with AI-driven retrosynthesis tools (e.g., IBM RXN for Chemistry) positions it as a future-proof reagent. As high-throughput screening evolves, this compound's role in combinatorial chemistry will undoubtedly expand, answering the market's call for multifunctional synthons.